Cas no 4197-72-2 (2-hexylbenzene-1,4-diol)

2-hexylbenzene-1,4-diol structure
2-hexylbenzene-1,4-diol structure
Product name:2-hexylbenzene-1,4-diol
CAS No:4197-72-2
MF:C12H18O2
MW:194.270123958588
CID:927608
PubChem ID:264272

2-hexylbenzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

    • 2-hexylbenzene-1,4-diol
    • 1-hexyl-hydroquinone
    • 2.5-Dihydroxy-1-hexyl-benzol
    • 2-hexyl-benzene-1,4-diol
    • 2-Hexyl-hydrochinon
    • 2-hexyl-hydroquinone
    • 2-n-hexyl-hydroquinone
    • AC1L6BIW
    • AC1Q7AFJ
    • AR-1E2066
    • CTK4I5493
    • Hexyl-hydrochinon
    • NSC99302
    • SureCN70630
    • 2-hexylhydroquinone
    • 4197-72-2
    • DTXSID40295014
    • NSC-99302
    • AKOS024390399
    • SCHEMBL70630
    • Inchi: InChI=1S/C12H18O2/c1-2-3-4-5-6-10-9-11(13)7-8-12(10)14/h7-9,13-14H,2-6H2,1H3
    • InChI Key: NOUJHHZNUIXAEX-UHFFFAOYSA-N
    • SMILES: CCCCCCC1=C(C=CC(=C1)O)O

Computed Properties

  • Exact Mass: 194.13074
  • Monoisotopic Mass: 194.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų
  • XLogP3: 4.2

Experimental Properties

  • PSA: 40.46
  • LogP: 3.22060

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